Cas no 93016-27-4 (4H-1,2,4-Triazol-4-amine, 3,5-bis(4-methoxyphenyl)-)

• Product Name: 4H-1,2,4-Triazol-4-amine, 3,5-bis(4-methoxyphenyl)-
• CAS No: 93016-27-4
• MF: C₁₆H₁₆N₄O₂
• MW: 296.323843002319
• CID: 1981856
• PubChem ID: 10851455
• Update Time: 2025-04-21

4H-1,2,4-Triazol-4-amine, 3,5-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazol-4-amine, 3,5-bis(4-methoxyphenyl)-
• 3,5-bis(4-methoxyphenyl)-1,2,4-triazol-4-amine
• DTXCID40396676
• 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole
• 93016-27-4
• DTXSID40445855

• Inchi： 1S/C16H16N4O2/c1-21-13-7-3-11(4-8-13)15-18-19-16(20(15)17)12-5-9-14(22-2)10-6-12/h3-10H,17H2,1-2H3
• InChI Key： IOJBFNDOWJEKLP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=NN=C(C2C=CC(=CC=2)OC)N1N

Computed Properties

• Exact Mass: 296.12732577Da
• Monoisotopic Mass: 296.12732577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.2Ų